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  4. 1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3-
1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3- 1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3-
Brand Name: Vulcanchem
CAS No.: 138248-55-2
VCID: VC0158775
InChI: InChI=1S/C39H42N2O6S2.Na/c1-38(2)34(40(24-12-26-48(42,43)44)32-22-20-28-14-8-10-16-30(28)36(32)38)18-6-5-7-19-35-39(3,4)37-31-17-11-9-15-29(31)21-23-33(37)41(35)25-13-27-49(45,46)47;/h5-11,14-23H,12-13,24-27H2,1-4H3,(H-,42,43,44,45,46,47);/q;+1/p-1
SMILES: CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCS(=O)(=O)[O-])C=CC=CC=C4C(C5=C(N4CCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+]
Molecular Formula: C39H41N2NaO6S2
Molecular Weight: 720.875

1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3-

CAS No.: 138248-55-2

Main Products

VCID: VC0158775

Molecular Formula: C39H41N2NaO6S2

Molecular Weight: 720.875

1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3- - 138248-55-2

CAS No. 138248-55-2
Product Name 1H-BENZ[E]INDOLIUM, 2-[5-[1,3-DIHYDRO-1,1-DIMETHYL-3-(3-SULFOPROPYL)-2H-BENZ[E]INDOL-2-YLIDENE]-1,3-
Molecular Formula C39H41N2NaO6S2
Molecular Weight 720.875
IUPAC Name sodium;3-[(2E)-2-[(2E,4E)-5-[1,1-dimethyl-3-(3-sulfonatopropyl)benzo[e]indol-3-ium-2-yl]penta-2,4-dienylidene]-1,1-dimethylbenzo[e]indol-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C39H42N2O6S2.Na/c1-38(2)34(40(24-12-26-48(42,43)44)32-22-20-28-14-8-10-16-30(28)36(32)38)18-6-5-7-19-35-39(3,4)37-31-17-11-9-15-29(31)21-23-33(37)41(35)25-13-27-49(45,46)47;/h5-11,14-23H,12-13,24-27H2,1-4H3,(H-,42,43,44,45,46,47);/q;+1/p-1
Standard InChIKey ILYKHRQLOVHZGO-UHFFFAOYSA-M
SMILES CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCS(=O)(=O)[O-])C=CC=CC=C4C(C5=C(N4CCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+]
PubChem Compound 44669731
Last Modified Nov 11 2021
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